5-(4-Fluorophenyl)-N-methylimidazo[1,2-a]pyrazin-8-amine

• CAS No.: 787591-76-8
• Molecular Formula: C13H11FN4
• Molecular Weight: 242.25 g/mol
• IUPAC Name: 5-(4-fluorophenyl)-N-methylimidazo[1,2-a]pyrazin-8-amine
• InChI: InChI=1S/C13H11FN4/c1-15-12-13-16-6-7-18(13)11(8-17-12)9-2-4-10(14)5-3-9/h2-8H,1H3,(H,15,17)
• InChI Key: RUUZNJIROJWKFB-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=C(N2C1=NC=C2)C3=CC=C(C=C3)F

Description

5-(4-Fluorophenyl)-N-methylimidazo[1,2-a]pyrazin-8-amine is a useful research compound. Its molecular formula is C13H11FN4 and its molecular weight is 242.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of (5-bromo-imidazo[1,2-a]pyrazin-8-yl)-methyl-amine (intermediate O) (68 mg, 0.3 mmol) in DMF (4 ml) and water (2 ml) was added 4-fluorobenzene boronic acid (84 mg, 0.6 mmol), K2CO3 (165 mg 1.2 mmol), and Pd(PPh3)4 (35 mg, 0.1 eq). The mixture was heated at 170° C. in microwave for 6 min. The mixture was purified on a silica gel column to give the title compound.